Cas no 2909-82-2 (4-tert-Butyl-2-methylaniline)

• Product Name: 4-tert-Butyl-2-methylaniline
• CAS No: 2909-82-2
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 270633
• PubChem ID: 76200
• Update Time: 2025-07-02

4-tert-Butyl-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(1,1-dimethylethyl)-2-methyl-
• 4-tert-butyl-o-toluidine
• 4-tert-butyl-2-methylaniline
• DTXSID50183337
• 2909-82-2
• ZPWRNXCIWFCXOL-UHFFFAOYSA-N
• AS-0210
• Aniline, 4-tert-butyl-2-methyl-
• CS-0333340
• NS00028629
• EN300-180581
• CAA90982
• EINECS 220-825-1
• AKOS006346556
• 4-(tert-butyl)-2-methylaniline
• SCHEMBL6780538
• Benzenamine, 4-(1,1-dimethylethyl)-2-methyl-
• 4-tert-Butyl-2-methylaniline

• Inchi： 1S/C11H17N/c1-8-7-9(11(2,3)4)5-6-10(8)12/h5-7H,12H2,1-4H3
• InChI Key： ZPWRNXCIWFCXOL-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1C)C(C)(C)C

Computed Properties

• Exact Mass: 163.13621
• Monoisotopic Mass: 163.1361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 0.934
• Boiling Point: 251.1°Cat760mmHg
• Flash Point: 105.7°C
• Refractive Index: 1.526
• PSA: 26.02

Additional information on 4-tert-Butyl-2-methylaniline

Research Briefing on 4-tert-Butyl-2-methylaniline (CAS: 2909-82-2) in Chemical and Biomedical Applications

4-tert-Butyl-2-methylaniline (CAS: 2909-82-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This aromatic amine derivative has been the subject of recent studies due to its potential applications in drug synthesis, material science, and as an intermediate in the production of more complex chemical entities. The compound's unique structural features, including the tert-butyl and methyl substituents on the aniline ring, contribute to its reactivity and utility in various chemical transformations.

Recent research has focused on the synthesis and characterization of 4-tert-Butyl-2-methylaniline, with particular attention to its role in the development of novel pharmaceutical agents. Studies have demonstrated its efficacy as a building block in the synthesis of biologically active molecules, including potential therapeutic compounds for treating neurological disorders and inflammatory diseases. The compound's ability to undergo selective functionalization makes it a versatile intermediate in medicinal chemistry.

In the context of drug discovery, 4-tert-Butyl-2-methylaniline has been employed in the design of small molecule inhibitors targeting specific enzymes and receptors. For instance, recent publications have highlighted its use in the development of kinase inhibitors, where the aromatic amine moiety serves as a key pharmacophore. The tert-butyl group's steric bulk has been shown to enhance binding affinity and selectivity in certain biological targets, making this compound particularly valuable in structure-activity relationship studies.

From a methodological perspective, advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been utilized to characterize 4-tert-Butyl-2-methylaniline and its derivatives. These studies have provided valuable insights into the compound's molecular structure and electronic properties, which are crucial for understanding its reactivity and potential applications. Recent improvements in synthetic protocols have also been reported, offering more efficient and environmentally friendly routes to produce this compound at scale.

The safety profile and toxicological aspects of 4-tert-Butyl-2-methylaniline have been another area of investigation. While the compound shows promise in various applications, researchers have emphasized the need for thorough evaluation of its potential hazards. Recent toxicological studies have examined its effects on different cell lines and model organisms, providing important data for risk assessment in industrial and pharmaceutical applications.

Looking forward, the potential applications of 4-tert-Butyl-2-methylaniline appear promising but require further exploration. Current research directions include its incorporation into more complex molecular architectures, investigation of its photophysical properties for material science applications, and evaluation of its biological activity in more sophisticated disease models. The compound's versatility suggests it will continue to be an important subject of study in chemical and biomedical research.

In conclusion, 4-tert-Butyl-2-methylaniline (CAS: 2909-82-2) represents a valuable chemical entity with diverse applications in pharmaceutical and materials research. Recent advances in its synthesis, characterization, and application highlight its potential as a key intermediate in drug discovery and development. Future research will likely uncover additional uses for this compound, particularly as synthetic methodologies continue to evolve and our understanding of its biological interactions deepens.